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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

Unveiling the Antimicrobial Potential of
Aluminum Lactate: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

The emergence of antimicrobial resistance necessitates the exploration of novel therapeutic

agents. Aluminum lactate, a salt of aluminum and lactic acid, presents a compelling case for

investigation due to the known antimicrobial properties of its constituent ions. This guide

provides a comparative analysis of the potential antimicrobial activity of aluminum lactate
against specific pathogens, drawing upon existing data for aluminum compounds and lactates.

While direct experimental validation for aluminum lactate is nascent, this document

synthesizes available evidence to inform future research and development.

Comparative Antimicrobial Activity
Direct quantitative data on the antimicrobial activity of aluminum lactate remains limited in

publicly available literature. However, by examining the efficacy of aluminum salts and lactic

acid individually, we can infer a potential spectrum of activity.

Table 1: Minimum Inhibitory Concentrations (MIC) of Aluminum Compounds Against Various

Pathogens
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Compound Pathogen MIC Reference

Aluminum (from clay)
Escherichia coli

(ATCC 25922)

> concentration in

solution
[1]

Aluminum Oxide

Nanoparticles

Staphylococcus

aureus
Not specified [2]

Aluminum Oxide

Nanoparticles

Pseudomonas

aeruginosa
Not specified [2]

Potassium Aluminum

Sulfate (Alum)
Proteus sp.

High sensitivity at 1.5-

3.0%
[3]

Potassium Aluminum

Sulfate (Alum)
Bacillus subtilis

High sensitivity at 1.5-

3.0%
[3]

Potassium Aluminum

Sulfate (Alum)

Staphylococcus

aureus

High sensitivity at 1.5-

3.0%
[3]

Potassium Aluminum

Sulfate (Alum)
Escherichia coli

High sensitivity at 1.5-

3.0%
[3]

Potassium Aluminum

Sulfate (Alum)
Klebsiella species

High sensitivity at 1.5-

3.0%
[3]

Potassium Aluminum

Sulfate (Alum)

Pseudomonas

aeruginosa

High sensitivity at 1.5-

3.0%
[3]

Table 2: Antimicrobial Spectrum of Lactic Acid and Lactates Against Various Pathogens
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Compound Pathogen Activity Reference

Lactic Acid
Gram-positive

bacteria

Broad-spectrum

inhibition
[4][5][6]

Lactic Acid
Gram-negative

bacteria

Broad-spectrum

inhibition
[4][5][6]

Lactic Acid Bacteria Aspergillus fumigatus Antifungal activity [7]

Lactic Acid Bacteria Penicillium roqueforti Antifungal activity [7]

Lactic Acid Bacteria Pichia anomala Antifungal activity [7]

One study noted that aluminum lactate at a concentration of 5 mM resulted in an 86%

decrease in cavity spot lesions caused by Pythium sulcatum, a plant pathogen, indicating its

potential antifungal properties.[8]

Postulated Mechanism of Action
The antimicrobial action of aluminum lactate is likely a synergistic effect of aluminum ions and

lactate. Aluminum ions are known to disrupt bacterial cell membranes, while lactic acid can

penetrate the cell and lower the intracellular pH, inhibiting essential metabolic processes.
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Caption: Postulated antimicrobial mechanism of aluminum lactate.
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Experimental Protocols
To validate the antimicrobial activity of aluminum lactate, standardized methods such as broth

microdilution or agar dilution assays are recommended to determine the Minimum Inhibitory

Concentration (MIC).

Broth Microdilution Method for MIC Determination
This method is a standard procedure for determining the MIC of an antimicrobial agent.

Preparation of Aluminum Lactate Stock Solution: Prepare a stock solution of aluminum
lactate in an appropriate solvent (e.g., sterile deionized water). The concentration should be

at least 10 times the highest concentration to be tested.

Preparation of Bacterial Inoculum: Culture the test pathogen overnight in a suitable broth

medium (e.g., Mueller-Hinton Broth for bacteria). Adjust the turbidity of the bacterial

suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute

this suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the test

wells.

Serial Dilution in Microtiter Plate: In a 96-well microtiter plate, perform a two-fold serial

dilution of the aluminum lactate stock solution in the appropriate broth medium.

Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control

(broth with inoculum, no aluminum lactate) and a negative control (broth only).

Incubation: Incubate the plate at the optimal temperature for the test pathogen (e.g., 37°C for

most bacteria) for 18-24 hours.

Reading Results: The MIC is the lowest concentration of aluminum lactate that completely

inhibits visible growth of the organism.
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Caption: Workflow for MIC determination by broth microdilution.

Comparison with Other Alternatives
A comprehensive comparison of aluminum lactate with established antimicrobial agents is

contingent on the generation of robust experimental data. Preliminary insights suggest that its

efficacy may be comparable to other aluminum-based antiseptics and potentially synergistic

with other antimicrobial compounds. A study comparing a novel 12.5% aluminum lactate
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antiperspirant with a 12.5% aluminum chloride-based one found that while aluminum chloride

was perceived as slightly more efficacious by some participants, aluminum lactate
demonstrated significantly greater tolerability.[9]

Future Directions
The information presented in this guide underscores the potential of aluminum lactate as an

antimicrobial agent. However, rigorous experimental validation is crucial. Future research

should focus on:

Determining the MIC and Minimum Bactericidal Concentration (MBC) of aluminum lactate
against a broad spectrum of clinically relevant bacteria and fungi.

Investigating the synergistic effects of aluminum lactate with existing antibiotics.

Elucidating the precise molecular mechanisms of its antimicrobial action.

Evaluating its safety and toxicity profile in preclinical models.

By systematically addressing these research questions, the scientific community can fully

ascertain the therapeutic potential of aluminum lactate in the ongoing battle against infectious

diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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